Cas no 77200-07-8 (2-chloro-N-ethyl-N-methyl-4-pyrimidinamine)

2-chloro-N-ethyl-N-methyl-4-pyrimidinamine structure
77200-07-8 structure
Product Name:2-chloro-N-ethyl-N-methyl-4-pyrimidinamine
CAS No:77200-07-8
MF:C7H10ClN3
MW:171.627399921417
CID:1087455
PubChem ID:12679395
Update Time:2025-04-20

2-chloro-N-ethyl-N-methyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-ethyl-N-methylpyrimidin-4-amine
    • 2-CHLORO-N-ETHYL-N-METHYL-4-PYRIMIDINAMINE
    • 2-chloro-N-ethyl-N-methyl-4-pyrimidinamine(SALTDATA: FREE)
    • 4-Pyrimidinamine,2-chloro-N-ethyl-N-methyl
    • CS-0455581
    • DTXSID80506636
    • SB56815
    • (2-chloro-pyrimidin-4-yl)-ethyl-methyl-amine
    • 2-Chloro-N-ethyl-N-methyl-4-pyrimidinamine, AldrichCPR
    • AKOS011629011
    • WYVQCIMGZVVQER-UHFFFAOYSA-N
    • 77200-07-8
    • SCHEMBL4256517
    • DB-192826
    • 2-chloro-N-ethyl-N-methyl-4-pyrimidinamine
    • MDL: MFCD09864596
    • Inchi: 1S/C7H10ClN3/c1-3-11(2)6-4-5-9-7(8)10-6/h4-5H,3H2,1-2H3
    • InChI Key: WYVQCIMGZVVQER-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)N(C)CC

Computed Properties

  • Exact Mass: 171.05600
  • Monoisotopic Mass: 171.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 296.0±13.0 °C at 760 mmHg
  • Flash Point: 132.8±19.8 °C
  • PSA: 29.02000
  • LogP: 1.58610
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-N-ethyl-N-methyl-4-pyrimidinamine Security Information

2-chloro-N-ethyl-N-methyl-4-pyrimidinamine Pricemore >>

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